Cas no 1050366-47-6 (N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride)

N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride is a chemically synthesized compound featuring a tetrazole-thioether linkage and a chlorobenzylamine moiety. Its structural design incorporates a 1-methyltetrazole-5-yl sulfanyl group, which enhances stability and reactivity in synthetic applications. The hydrochloride salt form improves solubility and handling properties. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the development of bioactive molecules. The presence of both aromatic and heterocyclic components allows for selective functionalization, making it suitable for further derivatization in drug discovery and agrochemical applications. Its well-defined purity and consistent performance support reliable experimental outcomes.
N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride structure
1050366-47-6 structure
Product Name:N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride
CAS No:1050366-47-6
MF:C12H17Cl2N5S
MW:334.267878293991
CID:5332882
Update Time:2025-06-08

N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride
    • Inchi: 1S/C12H16ClN5S.ClH/c1-18-12(15-16-17-18)19-8-2-7-14-9-10-3-5-11(13)6-4-10;/h3-6,14H,2,7-9H2,1H3;1H
    • InChI Key: DVDSQKJSBPAPOV-UHFFFAOYSA-N
    • SMILES: S(C1=NN=NN1C)CCCNCC1C=CC(Cl)=CC=1.Cl

N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride Pricemore >>

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N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride Related Literature

Additional information on N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride

N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride: A Comprehensive Overview

The compound with the CAS number 1050366-47-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Known by its systematic name, N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride, this molecule represents a fascinating blend of structural complexity and potential therapeutic applications. Its unique chemical composition, characterized by a combination of aromatic, heterocyclic, and sulfanyl functional groups, positions it as a candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target various biological pathways. Among these, molecules that incorporate tetrazole moieties have shown promise due to their ability to modulate enzyme activity and interact with biological targets in unique ways. The presence of a 1-methyltetrazol-5-yl group in the compound under discussion suggests potential interactions with enzymes and receptors involved in inflammatory responses, making it a valuable candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery. This property is particularly important in the context of developing oral or injectable medications, where efficient absorption and distribution are essential for therapeutic efficacy. The combination of these features makes N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride an intriguing subject for preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These computational tools have been instrumental in identifying potential drug candidates that can modulate specific pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride, particularly the aromatic ring system and the tetrazole moiety, suggest that it may interact with proteins involved in these pathways.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated its ability to inhibit certain enzymatic activities relevant to inflammation, such as COX and LOX enzymes. These findings are particularly promising given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing pain and inflammation. The unique structural features of this compound may offer advantages over existing treatments by providing a novel mechanism of action or improved selectivity.

The synthesis of complex molecules like N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride requires meticulous planning and execution. Advanced synthetic techniques, including multi-step organic reactions and purification methods, are employed to ensure high yield and purity. The synthesis process often involves the use of specialized reagents and catalysts that facilitate the formation of key functional groups without compromising overall structural integrity.

One of the key challenges in developing new pharmaceuticals is optimizing their pharmacokinetic properties. This includes considerations such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). The hydrochloride salt form of this compound has been designed to enhance its solubility and bioavailability, which are critical factors in determining its clinical efficacy. Additionally, preclinical toxicology studies are essential to assess potential side effects and ensure safety before human trials can commence.

The role of tetrazole derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have been shown to exhibit a wide range of biological activities due to their ability to interact with various biological targets. The 1-methyltetrazol-5-yl group in our compound is particularly noteworthy for its potential to modulate enzyme activity and receptor binding. This feature makes it a promising candidate for further exploration in the development of new therapeutics.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride will play an increasingly important role in drug discovery and development. The integration of computational methods with traditional experimental approaches has accelerated the pace at which new drug candidates can be identified and validated. This synergy between computational chemistry and experimental pharmacology is likely to yield more effective treatments for a variety of diseases.

In conclusion, the compound with CAS number 1050366-47-6, known as N-[(4-chlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine hydrochloride, represents a significant advancement in pharmaceutical research. Its unique chemical structure, combined with promising preclinical findings, positions it as a valuable candidate for further investigation. As our understanding of biological pathways continues to expand, compounds like this one will be instrumental in developing novel treatments that address unmet medical needs.

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